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Compound of Interest

Compound Name: Kliostom

Cat. No.: B051863

Colistin is a polycationic peptide that disrupts the bacterial outer membrane, leading to cell
death.[1] Its primary target is the lipopolysaccharide (LPS) layer of Gram-negative bacteria.[2]
[3] Due to its efficacy against many MDR strains, it is a critical tool in both clinical settings and
research focused on antimicrobial resistance.

Mechanism of Action

Colistin's mechanism of action involves an electrostatic interaction with the negatively charged
phosphate groups of lipid A in the bacterial outer membrane. This interaction displaces divalent
cations (Ca2* and Mg?*) that stabilize the LPS, leading to membrane destabilization and
increased permeability.[1][3] The subsequent disruption of the inner and outer membranes
results in the leakage of cellular contents and cell lysis.[3][4]

Mechanisms of Resistance

Resistance to colistin primarily arises from modifications to the lipid A component of LPS, which
reduces the net negative charge and, consequently, the binding affinity of colistin.[5][6] This is
often mediated by the addition of phosphoethanolamine (PEtN) or 4-amino-4-deoxy-L-
arabinose (L-Ara4N) to the lipid A.[7] These modifications can be chromosomally mediated
through mutations in two-component regulatory systems like PmrA/PmrB and PhoP/PhoQ, or
acquired via plasmid-mediated genes such as the mcr gene family.[5][7] Another resistance
mechanism involves the complete loss of the LPS structure due to mutations in lipid A
biosynthesis genes (IpxA, IpxC, IpxD).[5]
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Quantitative Data: In Vitro Efficacy of Colistin

The following tables summarize the Minimum Inhibitory Concentration (MIC) of colistin against
various multidrug-resistant pathogens, providing a baseline for its in vitro activity.

Table 1: Colistin MIC values for various Gram-negative pathogens.

Resistance
Pathogen MICso (pg/mL) MICoo (pg/mL) Reference
Rate (%)
Acinetobacter
- 0.5 1 8.6 [8][9]
baumannii
Pseudomonas
, 1.0 1.5 2 [10]
aeruginosa
Klebsiella i
) 16 64 Not specified [11]
pneumoniae
Carbapenem-
resistant
2 8 29 [12]
Enterobacterales
(CRE)

MICso and MICoo represent the MICs required to inhibit the growth of 50% and 90% of isolates,
respectively.

Table 2: Synergistic effects of Colistin in combination with other antibiotics against

Acinetobacter baumannii.
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Combinatio = Synergy Additive Indifference Antagonism
Reference
n Rate (%) Effect (%) (%) (%)
Colistin +
_ _ 100 - - - [13]
Rifampin
Colistin +
_ 93.2 - <10 - [14]
Vancomycin
Colistin +
90.9 - <10 - [14]
Meropenem
Colistin +
_ _ 86.4 - <10 - [14]
Teicoplanin
Colistin +
o 79.5 - >10 - [14]
Ceftazidime
Colistin +
_ _ >90 - [14]
Tigecycline

Experimental Protocols
Protocol 1: Determination of Minimum Inhibitory
Concentration (MIC) by Broth Microdilution

This protocol follows the guidelines recommended by the Clinical and Laboratory Standards
Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST)
for colistin susceptibility testing.[15][16]

Materials:

96-well microtiter plates

Cation-adjusted Mueller-Hinton Broth (CA-MHB)

Colistin sulfate powder

Bacterial inoculum standardized to 0.5 McFarland
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 Sterile saline

o Pipettes and sterile tips
e Incubator (35°C £ 2°C)
Procedure:

» Preparation of Colistin Stock Solution: Prepare a stock solution of colistin sulfate in sterile
water.

e Preparation of Microtiter Plates:
o Dispense 50 pL of CA-MHB into each well of a 96-well plate.

o Add 50 pL of the colistin stock solution to the first well of each row and perform serial
twofold dilutions across the plate, resulting in a range of concentrations (e.g., 0.25 to 16
pg/mL).[17]

e Inoculum Preparation:
o From a fresh (18-24 hour) culture plate, suspend 3-5 colonies in sterile saline.

o Adjust the turbidity of the suspension to match a 0.5 McFarland standard (approximately
1.5 x 108 CFU/mL).

o Dilute the standardized inoculum to achieve a final concentration of approximately 5 x 10°
CFU/mL in the wells.[18]

 Inoculation: Add 50 pL of the final bacterial inoculum to each well. Include a growth control
well (no antibiotic) and a sterility control well (no bacteria).

 Incubation: Cover the plate and incubate at 35°C + 2°C for 16-20 hours in ambient air.[17]

e Reading the MIC: The MIC is the lowest concentration of colistin that completely inhibits
visible bacterial growth.

Protocol 2: Checkerboard Assay for Synergy Testing
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The checkerboard assay is used to evaluate the in vitro interaction between two antimicrobial
agents.[13][19]

Materials:

96-well microtiter plates

CA-MHB

Stock solutions of Colistin and the second antimicrobial agent

Standardized bacterial inoculum (as in Protocol 1)

Procedure:

o Plate Setup:

o Dispense 50 uL of CA-MHB into each well.

o Create serial twofold dilutions of Colistin (Antibiotic A) along the x-axis of the plate.

o Create serial twofold dilutions of the second antimicrobial (Antibiotic B) along the y-axis.
This results in each well containing a unique combination of concentrations of the two
drugs.[20]

« Inoculation: Add 100 uL of the final bacterial inoculum (approximately 5 x 105> CFU/mL) to
each well.

 Incubation: Incubate the plates at 35°C for 18-24 hours.[21]
e Data Analysis:
o Determine the MIC of each drug alone and in combination.

o Calculate the Fractional Inhibitory Concentration Index (FICI) for each combination using
the following formula: FICI = FICa + FICs = (MIC of drug A in combination / MIC of drug A
alone) + (MIC of drug B in combination / MIC of drug B alone)
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o Interpret the results as follows:[19]

Synergy: FICI < 0.5

Additive: 0.5 <FICI <1

Indifference: 1 < FICI <4

Antagonism: FICI > 4
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Caption: Mechanism of action of Colistin on Gram-negative bacteria.
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Caption: Primary mechanism of Colistin resistance in bacteria.
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Caption: Experimental workflow for MIC determination via broth microdilution.
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Caption: Workflow for the checkerboard synergy assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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